Cas no 1511373-66-2 (2-(methylamino)-1-(quinolin-3-yl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(quinolin-3-yl)ethan-1-one
• CAS No: 1511373-66-2
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6263720
• PubChem ID: 96859870
• Update Time: 2025-11-03

2-(methylamino)-1-(quinolin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(quinolin-3-yl)ethan-1-one
• EN300-1841798
• 1511373-66-2

• Inchi： 1S/C12H12N2O/c1-13-8-12(15)10-6-9-4-2-3-5-11(9)14-7-10/h2-7,13H,8H2,1H3
• InChI Key： RVUMPPDNXHPSBX-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42Ų

Additional information on 2-(methylamino)-1-(quinolin-3-yl)ethan-1-one

Compound CAS No. 1511373-66-2: 2-(Methylamino)-1-(Quinolin-3-yl)Ethan-1-one

The compound with CAS number 1511373-66-2, known as 2-(methylamino)-1-(quinolin-3-yl)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline ring system with a methylamino group and a ketone functional group. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of 2-(methylamino)-1-(quinolin-3-yl)ethan-1-one is notable for its conjugated system, which contributes to its stability and reactivity. The quinoline moiety, a heterocyclic aromatic compound, plays a crucial role in determining the electronic properties of the molecule. The presence of the methylamino group introduces additional functionality, enhancing the compound's ability to participate in various chemical reactions. This combination makes it a valuable building block in organic synthesis.

Recent research has focused on the biological activity of CAS No. 1511373-66-2. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new drugs. Additionally, its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in detail. These findings underscore its potential role in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In terms of synthesis, 2-(methylamino)-1-(quinolin-3-yl)ethan-1-one can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Researchers have optimized these methods to improve yield and purity, ensuring that the compound can be produced efficiently on a larger scale. The development of scalable synthetic routes has been a key focus in recent studies, paving the way for its broader application in both academic and industrial settings.

The physical and chemical properties of this compound have also been extensively studied. Its solubility in various solvents, melting point, and stability under different conditions have been characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies provide valuable insights into its behavior under different environmental conditions, which is essential for its safe handling and storage.

Moreover, the safety profile of CAS No. 1511373-66-2 has been evaluated to ensure its suitability for use in pharmaceutical applications. Toxicological studies have demonstrated that it exhibits low toxicity at therapeutic doses, further supporting its potential as a drug candidate.

In conclusion, 2-(methylamino)-1-(quinolin-3-yl)ethan-1-one, with CAS number 1511373-66-, represents a significant advancement in organic chemistry due to its unique structure and diverse biological activities. Ongoing research continues to uncover new applications for this compound, solidifying its position as an important tool in drug discovery and development.